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Compound of Interest

Compound Name: Sodium triethylborohydride

Cat. No.: B107655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the moisture sensitivity

of sodium triethylborohydride (Na(C₂H₅)₃BH), a powerful reducing agent commonly known

as Super-Hydride®. Adherence to these protocols is critical for ensuring experimental success,

laboratory safety, and maintaining the reagent's integrity.

Troubleshooting Guide
This guide addresses common issues encountered during experiments involving sodium
triethylborohydride, with a focus on problems arising from its moisture sensitivity.
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Symptom Possible Cause
Troubleshooting Steps &

Recommendations

Reduced or No Reactivity (Low

Yield)

Reagent Decomposition: The

primary cause is often the

degradation of sodium

triethylborohydride due to

exposure to moisture or air.[1]

1. Verify Reagent Quality: Use

a fresh bottle of the reagent or

one that has been stored

under a strictly inert

atmosphere.[1] 2. Check

Solvent Purity: Ensure all

solvents are rigorously dried

and deoxygenated before use.

Traces of water will rapidly

decompose the reagent. 3.

Titrate the Solution: Determine

the active hydride

concentration of your solution

using a validated titration

protocol (see Experimental

Protocols section). Adjust the

volume of reagent used based

on the determined molarity.

Inconsistent Results Between

Batches

Variable Reagent

Concentration: The molarity of

the sodium triethylborohydride

solution may have changed

over time due to slow

decomposition in storage.

1. Implement Routine Titration:

Establish a laboratory protocol

to regularly titrate the sodium

triethylborohydride solution,

especially for older bottles or

those that have been

accessed multiple times. 2.

Standardize Storage: Ensure

consistent storage conditions

for all batches of the reagent

(e.g., stored in a desiccator

within a freezer, under an

argon or nitrogen atmosphere).
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Vigorous, Uncontrolled

Reaction or Foaming Upon

Addition to Reaction Mixture

Presence of Protic Impurities:

The reagent is reacting

violently with residual water,

alcohols, or other protic

functional groups in the

reaction flask.[2][3]

1. Azeotropically Dry

Glassware: Ensure all

glassware is oven-dried and

then cooled under a stream of

dry, inert gas. For highly

sensitive reactions, flame-

drying glassware under

vacuum is recommended. 2.

Purify Starting Materials:

Ensure that starting materials

and solvents are free from

protic impurities. Use freshly

distilled solvents or those from

a solvent purification system.

3. Slow, Controlled Addition:

Add the sodium

triethylborohydride solution

slowly to the reaction mixture,

especially at the beginning, to

control the initial exotherm.

Formation of White Precipitate

in the Reagent Bottle

Hydrolysis Product: A white

solid may indicate the

formation of sodium borate

salts, which are byproducts of

the reaction with moisture.

1. Do Not Use: If a significant

amount of precipitate is

observed, the reagent is likely

compromised and should be

quenched and disposed of

properly. 2. Centrifuge and

Titrate (with caution): For a

small amount of precipitate, it

may be possible to carefully

cannulate the clear

supernatant for use after

determining its concentration

via titration. However, this is

not ideal as the overall quality

of the solution is questionable.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202627/Sodium_triethylborohydride.pdf
https://assignmentpoint.com/sodium-triethylborohydride-an-organoboron-compound/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequently Asked Questions (FAQs)
Storage and Handling

Q1: How should I store sodium triethylborohydride solutions? A1: Sodium
triethylborohydride is extremely sensitive to air and moisture and should be stored in a

tightly sealed container, under a positive pressure of a dry, inert gas such as argon or

nitrogen.[4][5] It is best stored in a cool, dry place, such as a freezer, and away from sources

of ignition.[5]

Q2: What personal protective equipment (PPE) is necessary when working with this

reagent? A2: Always work in a well-ventilated fume hood or a glovebox.[4] Essential PPE

includes a flame-retardant lab coat, chemical safety goggles, a face shield, and chemical-

resistant gloves (nitrile or neoprene are often suitable, but always check the specific glove

manufacturer's recommendations).[2][4]

Q3: Can I weigh out solid sodium triethylborohydride in the open? A3: No. Solid sodium
triethylborohydride is pyrophoric and will ignite upon contact with air.[6] All transfers and

manipulations of the solid must be performed under an inert atmosphere in a glovebox.

Experimental Procedures

Q4: My reaction is sluggish. Can I heat the reaction mixture? A4: Heating reactions with

sodium triethylborohydride should be done with extreme caution. While gentle heating can

sometimes drive a slow reaction to completion, it also accelerates the decomposition of the

reagent, especially in the presence of trace impurities.[7] It is crucial to ensure that the

reaction is not accumulating unreacted starting material and reagent, which could lead to a

dangerous runaway reaction.

Q5: What solvents are compatible with sodium triethylborohydride? A5: Sodium
triethylborohydride is commercially available as a solution in tetrahydrofuran (THF) or

toluene.[6][8] It is soluble in polar aprotic solvents such as ethers.[3] It reacts violently with

protic solvents like water and alcohols.[2][3]

Q6: How do I properly quench a reaction containing sodium triethylborohydride? A6:

Quenching must be done carefully and slowly in a fume hood, with adequate cooling. A

detailed protocol for quenching is provided in the Experimental Protocols section. The
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general principle is to add a less reactive protic solvent (like isopropanol) first, followed by a

more reactive one (like ethanol or methanol), and finally water.

Data Presentation
Solubility of Borohydrides in Various Solvents

While specific quantitative solubility data for sodium triethylborohydride is not readily

available in comprehensive tables, the following table provides solubility information for the

related and commonly used sodium borohydride, which offers a general indication of solvent

compatibility for this class of reagents. Sodium triethylborohydride is known to be soluble in

ethers like THF and is commercially sold in toluene.[6][8]

Solvent
Sodium Borohydride (NaBH₄) Solubility (
g/100 mL at 25°C)

Tetrahydrofuran (THF) 0.1

Diethyl Ether Insoluble[9]

Toluene Slightly soluble

Methanol 16.4 (at 20°C, reacts)

Ethanol 4.0 (at 20°C, reacts)

Water 55 (reacts)

Liquid Ammonia 104

Isopropylamine 4.8

Note: Sodium triethylborohydride will react with protic solvents like methanol, ethanol, and

water.

Enthalpy of Reaction with Protic Solvents

The reaction of borohydrides with protic solvents is highly exothermic. The following data for

sodium borohydride illustrates the significant heat release. The reaction of sodium
triethylborohydride is expected to be similarly exothermic.
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Reaction Enthalpy of Reaction (ΔH)

NaBH₄ + 2H₂O → NaBO₂ + 4H₂ -212 kJ/mol[10]

NaBH₄ + 4CH₃OH → NaB(OCH₃)₄ + 4H₂ -21.641 kJ/mol (enthalpy of activation)[11]

Experimental Protocols
Protocol 1: Quenching Excess Sodium Triethylborohydride

This protocol is for the safe destruction of unreacted sodium triethylborohydride in a reaction

mixture.

Materials:

Reaction mixture containing sodium triethylborohydride

Dry isopropanol

Dry ethanol or methanol

Deionized water

Ice bath

Addition funnel or syringe pump

Procedure:

Cool the Reaction: Cool the reaction flask to 0 °C using an ice-water bath.

Inert Atmosphere: Ensure the reaction is maintained under an inert atmosphere (argon or

nitrogen).

Slow Addition of Isopropanol: Slowly add dry isopropanol to the stirred reaction mixture via

an addition funnel or syringe pump. The rate of addition should be controlled to keep the

internal temperature below 25 °C. You will observe gas evolution (hydrogen).
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Monitor Gas Evolution: Continue adding isopropanol until the gas evolution subsides.

Sequential Alcohol Addition: Once the reaction with isopropanol is no longer vigorous, slowly

add dry ethanol or methanol. These are more reactive and will quench any remaining

hydride.

Final Water Quench: After the gas evolution from the alcohol addition has ceased, slowly add

deionized water to ensure all reactive hydride has been destroyed.

Acidification (Optional): If necessary for workup, the mixture can be cautiously acidified with

a dilute acid solution (e.g., 1 M HCl) after the initial quench is complete.

Protocol 2: Determination of Sodium Triethylborohydride Concentration via Iodometric

Titration

This method determines the active hydride content of a sodium triethylborohydride solution.

Materials:

Sodium triethylborohydride solution to be analyzed

Standardized iodine (I₂) solution (e.g., 0.1 M in a suitable solvent)

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 M)

Starch indicator solution

Sodium hydroxide (NaOH) solution (e.g., 1 M)

Dilute sulfuric acid (H₂SO₄)

Appropriate glassware for titration (burette, flask)

Procedure:

Sample Preparation: Under an inert atmosphere, accurately measure a known volume of the

sodium triethylborohydride solution and dilute it with a known volume of a dry, inert

solvent (e.g., THF).
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Reaction with Iodine: To a flask containing a known excess amount of the standardized

iodine solution and a small amount of NaOH solution, add a precisely measured aliquot of

the diluted sodium triethylborohydride solution. The borohydride will react with the iodine.

Acidification: After allowing the reaction to proceed for a few minutes, carefully acidify the

solution with dilute sulfuric acid. This will convert the unreacted iodide back to iodine.

Back Titration: Titrate the excess iodine with the standardized sodium thiosulfate solution

until the solution becomes a pale yellow color.

Endpoint Determination: Add a few drops of starch indicator solution. The solution will turn a

deep blue/black color. Continue the titration with sodium thiosulfate until the blue color

disappears. This is the endpoint.

Calculation: The difference between the initial amount of iodine and the amount of excess

iodine (determined by the thiosulfate titration) allows for the calculation of the amount of

iodine that reacted with the sodium triethylborohydride. From this, the concentration of the

active hydride can be determined.

Mandatory Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: New Experiment with
Sodium Triethylborohydride

Inspect Reagent Bottle:
- Seal intact?

- No visible precipitate?
- Stored correctly?

Reagent Appears OK

Yes

Reagent Suspect

No

Titrate a Sample to
Determine Molarity

Use a New, Unopened
Bottle of Reagent

Quench and Dispose of
Suspect Reagent

Proceed with Experiment
(Use Calculated Volume)

Reaction Fails or Gives
Low Yield

If problem occurs

Verify Solvent Purity:
- Anhydrous?
- Degassed?

Start Troubleshooting

Solvent is Dry

Yes

Solvent May Be Wet

No

Verify Glassware is Dry:
- Oven-dried?
- Flame-dried?

Re-dry and Degas
All Solvents

Retry Experiment

Glassware is Dry

Yes

Glassware May Be Wet

No

Properly Dry All
Glassware

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments involving sodium triethylborohydride.
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Caption: Stepwise logical pathway for safely quenching sodium triethylborohydride.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b107655?utm_src=pdf-body-img
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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